Cas no 2567498-58-0 (6-(Aminomethyl)-6-phenylpiperidin-2-one)

• Product Name: 6-(Aminomethyl)-6-phenylpiperidin-2-one
• CAS No: 2567498-58-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6200928
• PubChem ID: 165689316
• Update Time: 2025-11-07

6-(Aminomethyl)-6-phenylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2567498-58-0
• EN300-7424982
• 6-(aminomethyl)-6-phenylpiperidin-2-one
• 6-(Aminomethyl)-6-phenylpiperidin-2-one

• Inchi： 1S/C12H16N2O/c13-9-12(8-4-7-11(15)14-12)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,13H2,(H,14,15)
• InChI Key： KGMIYCOXSBVHDF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC=CC=2)(CN)N1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 6-(Aminomethyl)-6-phenylpiperidin-2-one

6-(Aminomethyl)-6-phenylpiperidin-2-one: A Comprehensive Overview

6-(Aminomethyl)-6-phenylpiperidin-2-one (CAS No. 2567498-58-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has emerged as a valuable tool in drug discovery and chemical synthesis. The molecule's structure, comprising a piperidinone ring substituted with an aminomethyl group and a phenyl group, makes it highly versatile for various applications.

Recent studies have highlighted the potential of 6-(Aminomethyl)-6-phenylpiperidin-2-one in the development of novel therapeutic agents. Researchers have explored its role in modulating enzyme activity, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with key enzymes involved in these conditions has been extensively investigated, with promising results indicating its potential as a lead compound for drug development.

The synthesis of CAS 2567498-58-0 has also been a focal point of recent research. Scientists have developed innovative methods to optimize the synthesis process, ensuring higher yields and better purity. These advancements not only enhance the compound's accessibility but also pave the way for its broader application in both academic and industrial settings.

In addition to its pharmacological applications, 6-(Aminomethyl)-6-phenylpiperidin-2-one has shown potential in materials science. Its unique chemical properties make it a candidate for use in the development of advanced materials, such as polymers and nanocomposites. Researchers are actively exploring its role in enhancing the mechanical and thermal properties of these materials, which could have significant implications for industries ranging from electronics to aerospace.

The compound's stability under various conditions has also been thoroughly examined. Studies have demonstrated that CAS 2567498-58-0 exhibits remarkable stability, even under harsh environmental conditions. This attribute makes it highly suitable for applications where durability and longevity are critical factors.

Furthermore, the environmental impact of 6-(Aminomethyl)-6-phenylpiperidin-2-one has been a topic of recent interest. Researchers are investigating its biodegradability and potential ecological effects to ensure that its use aligns with sustainable practices. Preliminary findings suggest that the compound has a favorable environmental profile, which is essential for its widespread adoption.

In conclusion, CAS 2567498-58-0, or 6-(Aminomethyl)-6-phenylpiperidin-2-one, represents a multifaceted compound with diverse applications across various scientific domains. Its role in drug discovery, material science, and environmental sustainability underscores its significance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both scientific advancement and industrial innovation.